2-Cyclopropyl-1H-imidazole
Overview
Description
2-Cyclopropyl-1H-imidazole is a derivative of the imidazole class of compounds, which are characterized by a five-membered ring containing two nitrogen atoms at non-adjacent positions. Imidazole derivatives are of significant interest due to their wide range of applications in pharmaceuticals, agrochemicals, and as intermediates in organic synthesis .
Synthesis Analysis
The synthesis of imidazole derivatives can be achieved through various methods. For instance, the synthesis of imidazo[1,2-a]pyridines can be performed from 2-aminopyridines using multicomponent reactions, tandem processes, and transition-metal-catalyzed C–H activation . Similarly, imidazo[1,5-a]pyridine-1-ylalkylalcohols can be synthesized via intramolecular cyclization of N-thioacyl 1,2-aminoalcohols . The synthesis of 1H-imidazoles has been reported using a biological activity-guided approach, where substituents are introduced to achieve desired pharmacological properties . Additionally, imidazol(in)ium-2-carboxylates have been prepared from N-heterocyclic carbenes (NHCs) and used as precursors in ruthenium-promoted olefin metathesis and cyclopropanation reactions . Electrochemical oxidative tandem cyclization of aryl ketones and benzylamines has also been developed to synthesize 1,2,4-trisubstituted-(1H)-imidazoles . Furthermore, imidazole cyclopropyl amine analogues have been optimized for their inhibitory activity against mutant IDH1 .
Molecular Structure Analysis
The molecular structure of imidazole derivatives can be complex and is often characterized using spectroscopic techniques such as IR, NMR, and UV-vis, as well as single-crystal X-ray diffraction . Quantum chemical calculations employing density functional theory (DFT) can also be used to predict and understand the molecular and spectroscopic features of these compounds .
Chemical Reactions Analysis
Imidazole derivatives can participate in a variety of chemical reactions. For example, imidazole-mediated cascade [2 + 2 + 2] annulation reactions have been used for the diastereoselective synthesis of multiply substituted cyclohexanes . Reactions of N-cyanolactam 2-imines can lead to the formation of bicyclic imidazole derivatives . Imidazo[1,2-a]pyridine carboxylic acid derivatives have been synthesized through alkylation/cyclization, chlorination, and Suzuki cross-coupling/hydrolysis reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound and related compounds are influenced by their molecular structure. These properties can be studied experimentally and theoretically to understand their behavior in different environments and their potential applications. The introduction of various substituents can significantly alter the properties, such as solubility, stability, and reactivity, of the imidazole core .
Scientific Research Applications
1. IDH1 Inhibitors for Cancer Therapy
Zheng et al. (2018) discuss the development of imidazole cyclopropyl amine analogues as mutant isocitrate dehydrogenase 1 (IDH1) inhibitors. These compounds showed potent inhibition in IDH1R132H enzymatic activity and 2HG production in mutant cell lines, indicating potential applications in cancer therapy (Zheng et al., 2018).
2. Histamine H3 Receptor Agonists
Kazuta et al. (2003) developed cyclopropane-based conformationally restricted analogues of histamine. One such compound was identified as a potent H3 receptor agonist with significant binding affinity, suggesting potential for neurological and psychiatric disorder treatments (Kazuta et al., 2003).
3. Crystal Structure Analysis
Boechat et al. (2016) reported the crystal structures of 4-cyclopropyl-1-(1-methyl-4-nitro-1H-imidazol-5-yl)-1H-1,2,3-triazole, providing insights into molecular structures useful for drug design and development (Boechat et al., 2016).
4. Antagonists for Histamine H3 Receptor
Watanabe et al. (2010) investigated the bioactive conformation of histamine H3 receptor antagonists using cyclopropane compounds. This research aids in understanding receptor interactions, which is crucial for developing new therapeutics (Watanabe et al., 2010).
5. Ruthenium–Arene Catalysts in Olefin Metathesis
Tudose et al. (2006) explored imidazolium-2-carboxylates in ruthenium–arene catalysts for olefin metathesis and cyclopropanation. This research contributes to advancements in organic synthesis techniques (Tudose et al., 2006).
6. Estrogen Receptor Ligands and COX Inhibitors
Wiglenda et al. (2005) synthesized 1H-imidazoles that exhibited hormonal activity and inhibited cyclooxygenase enzymes, suggesting potential in cancer therapy and inflammation treatment (Wiglenda et al., 2005).
7. Cardiotonic Activity of Biimidazoles
Matthews et al. (1990) studied 2,2'-bi-1H-imidazoles for inotropic activity, revealing their potential in treating heart diseases by affecting cardiac muscle contraction (Matthews et al., 1990).
Mechanism of Action
Target of Action
Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . These activities suggest that imidazole derivatives interact with a variety of molecular targets.
Mode of Action
For instance, some imidazole derivatives can inhibit the growth of bacteria, while others can suppress inflammatory responses or block the proliferation of tumor cells .
Biochemical Pathways
Imidazole is a key component of several important biological molecules, such as histidine and purines . This suggests that imidazole derivatives could potentially affect a variety of biochemical pathways.
Pharmacokinetics
Imidazole is known to be a highly soluble compound, which suggests that it could have good bioavailability .
Result of Action
Given the broad range of biological activities exhibited by imidazole derivatives, it is likely that the effects of 2-cyclopropyl-1h-imidazole would depend on the specific target and biological context .
properties
IUPAC Name |
2-cyclopropyl-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-2-5(1)6-7-3-4-8-6/h3-5H,1-2H2,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBQKTXUCJWIHQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591681 | |
Record name | 2-Cyclopropyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60591681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89532-38-7 | |
Record name | 2-Cyclopropyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60591681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclopropyl-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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